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Compound of Interest

Compound Name: 2-Chloro-4-ethylbenzoic acid

Cat. No.: B13619705 Get Quote

CAS Number: 1261868-02-3

This technical guide provides a comprehensive overview of 2-Chloro-4-ethylbenzoic acid,

tailored for researchers, scientists, and professionals in the field of drug development. The

document outlines the compound's physicochemical properties, potential synthesis

methodologies, safety considerations, and explores its putative role in broader chemical and

biological contexts.

Physicochemical Properties
2-Chloro-4-ethylbenzoic acid is a solid organic compound with the molecular formula

C₉H₉ClO₂.[1] While extensive experimental data for this specific molecule is not readily

available in public literature, its fundamental properties have been computed and are

summarized below. These values provide a foundational understanding of the compound's

chemical identity and behavior.
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Property Value Source

CAS Number 1261868-02-3 [1]

Molecular Formula C₉H₉ClO₂ [1]

Molecular Weight 184.62 g/mol [2]

Physical Form Solid [1]

Purity 97% [1]

XLogP3 3.9 [2]

Topological Polar Surface Area 37.3 Å² [2]

Heavy Atom Count 12 [2]

Synthesis and Experimental Protocols
A definitive, published experimental protocol for the synthesis of 2-Chloro-4-ethylbenzoic acid
is not currently available. However, established synthetic routes for structurally analogous

compounds, such as other substituted benzoic acids, offer valuable insights into potential

methodologies. The synthesis would likely involve the chlorination of an ethylbenzoic acid

precursor or the oxidation of a chlorinated ethyltoluene.

One plausible synthetic approach could be the oxidation of 2-chloro-1-ethyl-4-methylbenzene.

A generalized workflow for such a transformation is depicted below. It is important to note that

this represents a theoretical pathway, and optimization of reagents and reaction conditions

would be necessary.
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Oxidation of 2-Chloro-1-ethyl-4-methylbenzene

2-Chloro-1-ethyl-4-methylbenzene
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2-Chloro-4-ethylbenzoic acid
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Caption: A conceptual workflow for the synthesis of 2-Chloro-4-ethylbenzoic acid.

Detailed experimental procedures for related compounds, such as the synthesis of 2-chloro-4-

(methylsulfonyl)benzoic acid, involve multi-step reactions including chlorination and

subsequent oxidation.[3] These protocols can serve as a foundational reference for developing

a specific synthesis for 2-Chloro-4-ethylbenzoic acid.

Applications in Research and Drug Development
While direct applications of 2-Chloro-4-ethylbenzoic acid in drug development are not

extensively documented, the broader class of substituted benzoic acids is of significant interest
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in medicinal chemistry. These compounds serve as versatile scaffolds and key intermediates in

the synthesis of a wide range of biologically active molecules.

Studies on various benzoic acid derivatives have revealed their potential as:

VLA-4 Antagonists: A series of benzoic acid derivatives have been synthesized and

evaluated as potent, orally active VLA-4 antagonists, which have potential applications in

treating inflammatory diseases.[4]

Multitarget Acetylcholinesterase and Carbonic Anhydrase Inhibitors: Novel benzoic acid

derivatives have been designed and synthesized as potential therapeutic agents for

Alzheimer's disease by simultaneously targeting multiple pathways.[5]

Soluble Epoxide Hydrolase Inhibitors: Benzamidobenzoic acid hydrazide derivatives have

been investigated as novel inhibitors of soluble epoxide hydrolase, an enzyme implicated in

various cardiovascular and inflammatory diseases.[6]

The structural motifs present in 2-Chloro-4-ethylbenzoic acid—a chlorinated aromatic ring

and a carboxylic acid group—are common features in many pharmacologically active

compounds. Further research and biological screening are necessary to elucidate the specific

therapeutic potential of this particular molecule.

Safety and Handling
Specific safety data for 2-Chloro-4-ethylbenzoic acid is limited. However, based on the safety

profiles of structurally related compounds such as 4-ethylbenzoic acid and 2-chlorobenzoic

acid, it is prudent to handle this compound with appropriate precautions.[7][8]

General Handling Precautions:

Avoid contact with skin and eyes.

Avoid inhalation of dust.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

In case of exposure, standard first aid measures should be followed, and medical attention

should be sought if symptoms persist. For detailed safety information, it is recommended to

consult the Safety Data Sheet (SDS) from the supplier.

Logical Relationships in Compound Analysis
The analysis and characterization of a novel or sparsely documented compound like 2-Chloro-
4-ethylbenzoic acid follow a logical progression of steps. This workflow ensures a thorough

understanding of the compound's identity, purity, and properties before its application in further

research.
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Analytical Workflow for 2-Chloro-4-ethylbenzoic Acid
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Structure-Activity Relationship (SAR) Studies
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Caption: A typical analytical workflow for the characterization of a chemical compound.

This guide provides a foundational understanding of 2-Chloro-4-ethylbenzoic acid based on

available data. Further experimental investigation is required to fully characterize its properties

and explore its potential applications in research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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